![molecular formula C7H9N3O4 B6258966 2-{3-oxo-2H,3H,5H,6H,8H-[1,2,4]triazolo[3,4-c]morpholin-2-yl}acetic acid CAS No. 1384431-45-1](/img/no-structure.png)
2-{3-oxo-2H,3H,5H,6H,8H-[1,2,4]triazolo[3,4-c]morpholin-2-yl}acetic acid
Description
The compound “2-{3-oxo-2H,3H,5H,6H,8H-[1,2,4]triazolo[3,4-c]morpholin-2-yl}acetic acid” is a derivative of 1,2,4-triazolo[3,4-c]morpholin-3-one . It belongs to the class of heterocyclic compounds known as triazolothiadiazines . These compounds are characterized by a triazole ring fused with a thiadiazine ring .
Synthesis Analysis
The synthesis of similar compounds involves the reaction of hydrazonoyl halides with alkyl carbothioates, carbothioamides, and 7-thioxo-5,6,7,8-tetrahydropyrimido-[4,5-d]pyrimidine-2,4(1H,3H)-diones in the presence of triethylamine .Molecular Structure Analysis
The molecular structure of this compound is characterized by a five-membered triazole ring fused with a six-membered morpholine ring . The presence of the 1,2,4-triazole ring can be confirmed by two singlet peaks at 8.12–8.33 and 7.77–7.91 ppm in the 1H-NMR spectrum .Future Directions
The future directions for this compound could involve further exploration of its pharmacological activities. Given the diverse activities of similar compounds, it could be of interest to researchers engaged in the development of new biologically active entities for the rational design and development of new target-oriented drugs for the treatment of multifunctional diseases .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-{3-oxo-2H,3H,5H,6H,8H-[1,2,4]triazolo[3,4-c]morpholin-2-yl}acetic acid' involves the reaction of 2-amino-5-morpholino-1,3,4-thiadiazole with ethyl chloroacetate followed by cyclization with hydrazine hydrate and subsequent oxidation to form the final product.", "Starting Materials": [ "2-amino-5-morpholino-1,3,4-thiadiazole", "ethyl chloroacetate", "hydrazine hydrate" ], "Reaction": [ "Step 1: React 2-amino-5-morpholino-1,3,4-thiadiazole with ethyl chloroacetate in the presence of a base such as potassium carbonate to form 2-(2-chloroacetyl)-5-morpholino-1,3,4-thiadiazole.", "Step 2: Cyclize the intermediate product with hydrazine hydrate in the presence of a base such as sodium hydroxide to form 2-(2-hydrazinylacetyl)-5-morpholino-1,3,4-thiadiazole.", "Step 3: Oxidize the intermediate product with an oxidizing agent such as hydrogen peroxide or sodium hypochlorite to form the final product, 2-{3-oxo-2H,3H,5H,6H,8H-[1,2,4]triazolo[3,4-c]morpholin-2-yl}acetic acid." ] } | |
CAS RN |
1384431-45-1 |
Product Name |
2-{3-oxo-2H,3H,5H,6H,8H-[1,2,4]triazolo[3,4-c]morpholin-2-yl}acetic acid |
Molecular Formula |
C7H9N3O4 |
Molecular Weight |
199.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
